Cas no 2404-75-3 (Diethyl butylphosphonate)

• Product Name: Diethyl butylphosphonate
• CAS No: 2404-75-3
• Molecular Formula: C₈H₁₉O₃P
• Molecular Weight: 194.20846
• MDL: MFCD08445506
• CID: 84303
• PubChem ID: 2773687

Diethyl butylphosphonate Properties

Names and Identifiers

• Diethyl butylphosphonate
• Diethyl 1-butylphosphonate
• 1-Butylphosphonic acid diethyl ester~Diethyl 1-butanephosphonate
• Diethyln-butanephosphonate,(n-Butanephosphonicaciddiethylester)
• 1-diethoxyphosphorylbutane
• butyldiethylphosphonate
• diethyl butane-1-phosphonate
• diethyl butylphosphonite
• Diethyl n-butanephosphonate
• diethyl n-butylphosphonate
• Diethyl-butylphosphonat
• n-butylphosphonic acid diethyl ester
• P-Butyl-Phosphonic Acid Diethyl Ester
• 2404-75-3
• SCHEMBL575145
• DTXSID10378641
• 1-Butylphosphonic acid diethyl ester
• Diethyl (but-1-yl)phosphonate
• MFCD08445506
• Diethyl(1-butyl)phosphonate
• butyl-phosphonic acid diethyl ester
• FT-0624796
• AKOS016007777
• BP-21376
• C93449
• Phosphonic acid, butyl-, diethyl ester
• CS-0320627
• KEOJOAVYGLGAIM-UHFFFAOYSA-N

• MDL： MFCD08445506
• InChIKey： KEOJOAVYGLGAIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19O3P/c1-4-7-8-12(9,10-5-2)11-6-3/h4-8H2,1-3H3
• SMILES： CCCCP(=O)(OCC)OCC
• BRN： 1763851

Computed Properties

• Exact Mass: 210.10200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 194.107181
• Heavy Atom Count: 12
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.98420
• PSA: 54.57000
• Refractive Index: 1.415
• Boiling Point: 74-76°C 1mm
• Flash Point: 74-76°C/1mm
• Color/Form: colorless liquid
• Solubility: Unable or difficult to mix
• Density: 0.983

Diethyl butylphosphonate Security Information

• Safety Term：S24/25
• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

Diethyl butylphosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%